Cas no 26041-51-0 (N-Acetyl L-Thyroxine)

• Product name: N-Acetyl L-Thyroxine
• CAS No: 26041-51-0
• MF: C₁₇H₁₃I₄NO₅
• MW: 818.90700
• CID: 238404

N-Acetyl L-Thyroxine Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, N-acetyl-O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-
• N-Acetyl L-Thyroxine
• N-Acetyl-O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-L-tyrosine

• Inchi： InChI=1S/C17H13I4NO5/c1-7(23)22-14(17(25)26)4-8-2-12(20)16(13(21)3-8)27-9-5-10(18)15(24)11(19)6-9/h2-3,5-6,14,24H,4H2,1H3,(H,22,23)(H,25,26)
• InChI Key： NERGVJCCFAPEMR-UHFFFAOYSA-N
• SMILES： CC(NC(CC1=CC(I)=C(OC2=CC(I)=C(O)C(I)=C2)C(I)=C1)C(=O)O)=O

Computed Properties

• Exact Mass: 818.69700

Experimental Properties

• PSA: 99.35000
• LogP: 5.57500

Additional information on N-Acetyl L-Thyroxine

N-Acetyl L-Thyroxine: A Comprehensive Overview

N-Acetyl L-Thyroxine, also known by its CAS number 26041-51-0, is a biologically active compound that has garnered significant attention in the fields of endocrinology and nutraceuticals. This compound is a derivative of thyroxine (T4), a key thyroid hormone responsible for regulating metabolism, growth, and development. The acetylation of thyroxine at the amino group introduces unique properties that enhance its bioavailability and stability, making it a valuable compound for both research and therapeutic applications.

The structure of N-Acetyl L-Thyroxine consists of a thyroxine backbone with an acetyl group attached to the amino terminus. This modification not only protects the molecule from enzymatic degradation but also improves its absorption when administered orally. Recent studies have demonstrated that this compound exhibits enhanced pharmacokinetic profiles compared to unmodified thyroxine, making it a promising candidate for treating hypothyroidism and other thyroid-related disorders.

One of the most significant advancements in the study of N-Acetyl L-Thyroxine involves its role in modulating metabolic pathways. Researchers have found that this compound can influence energy expenditure and lipid metabolism, potentially offering benefits for weight management and obesity treatment. Furthermore, emerging evidence suggests that it may play a role in neuroprotection by enhancing cognitive function and reducing oxidative stress in neuronal cells.

In terms of application, N-Acetyl L-Thyroxine has been widely used in dietary supplements due to its ability to support thyroid health and improve overall well-being. Its bioavailability is superior to synthetic thyroxine, which often suffers from poor absorption due to gastrointestinal degradation. This makes it an ideal choice for individuals seeking natural alternatives to conventional thyroid medications.

Recent clinical trials have explored the efficacy of N-Acetyl L-Thyroxine in managing subclinical hypothyroidism, a condition characterized by mildly elevated thyroid-stimulating hormone (TSH) levels. Results indicate that supplementation with this compound can significantly reduce TSH levels while maintaining normal thyroxine concentrations, thereby improving symptoms associated with this condition.

Beyond human health, N-Acetyl L-Thyroxine has also found applications in veterinary medicine. Studies have shown that it can be effectively used to treat hypothyroidism in dogs, a common endocrine disorder in canines. Its ease of administration and minimal side effects make it a preferred option for veterinarians.

In conclusion, N-Acetyl L-Thyroxine (CAS 26041-51-0) represents a cutting-edge advancement in thyroid hormone therapy. Its unique chemical properties, combined with its ability to modulate metabolic and neuroprotective pathways, position it as a versatile compound with broad applications in both human and veterinary medicine. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in addressing thyroid-related health issues worldwide.